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Compound of Interest

Compound Name: Omeprazole-d3

Cat. No.: B1419328

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions
for Omeprazole-d3. The information is compiled and presented to meet the needs of
laboratory and drug development professionals, with a focus on quantitative data, detailed
experimental protocols, and clear visual guides for safe handling and emergency procedures.

Chemical Identification and Physical Properties

Omeprazole-d3 is a deuterated analog of Omeprazole, a widely used proton pump inhibitor.
The deuterium labeling is typically on the methoxy group of the benzimidazole ring.
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Property Value Reference

6-methoxy-d3-2-[[(4-methoxy-
) 3,5-dimethyl-2-

Chemical Name o ] [1](1)
pyridinylymethyl]sulfinyl]-1H-
benzimidazole

CAS Number 934293-92-2 [1](1)

Molecular Formula C17H16D3N303S [1](1)

Molecular Weight 348.44 g/mol [21(2)

Appearance Solid

Solubility Soluble in DMF and DMSO [1](1)

Hazard Identification and GHS Classification

Omeprazole-d3 is classified as a hazardous substance. The following table summarizes its
GHS classification.

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed

o H312: Harmful in contact with
Acute Toxicity, Dermal 4 ]

skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation
Respiratory or Skin 1 H317: May cause an allergic

Sensitisation

skin reaction

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory
irritation
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Pictograms:

e GHSO07: Exclamation Mark
e GHSO08: Health Hazard
Signal Word: Warning

Quantitative Toxicity Data

Specific acute toxicity data for Omeprazole-d3 is not readily available. However, the
toxicological properties are expected to be very similar to those of Omeprazole. The following
data is for Omeprazole.

Test Species Route Value
LD50 Rat Oral > 4 g/kg
LD50 Mouse Oral > 4 glkg

Disclaimer: This data is for the non-deuterated form, Omeprazole, and should be used as an
estimate for Omeprazole-d3.

Experimental Protocols: Acute Oral Toxicity (LD50)
Determination

The determination of acute oral toxicity (LD50) for a substance like Omeprazole-d3 would
typically follow internationally recognized guidelines, such as those established by the
Organisation for Economic Co-operation and Development (OECD). The primary objective of
these studies is to determine the dose of the substance that is lethal to 50% of the test animal
population. The following is a generalized protocol based on OECD Guidelines 420 (Fixed
Dose Procedure), 423 (Acute Toxic Class Method), and 425 (Up-and-Down Procedure).[3][4]

Principle of the Test

A single dose of Omeprazole-d3 is administered to a group of experimental animals by oral
gavage. The animals are then observed for a defined period (typically 14 days) for signs of
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toxicity and mortality.[5] The dose at which 50% of the animals die is determined statistically.

Materials and Methods

o Test Substance: Omeprazole-d3, of known purity.

e Vehicle: An appropriate non-toxic vehicle in which Omeprazole-d3 can be dissolved or
suspended, such as a 0.5% methylcellulose solution.

e Test Animals: Young, healthy, adult rodents (e.g., Wistar rats or Swiss albino mice), typically
of a single sex (females are often preferred as they can be slightly more sensitive).[6] The
weight variation of animals should not exceed +20% of the mean weight.

e Equipment:

o

Oral gavage needles

[¢]

Syringes

[¢]

Animal cages with appropriate bedding

[e]

Calibrated balance for weighing animals and the test substance

Experimental Procedure

o Acclimatization: Animals are acclimatized to the laboratory conditions for at least 5 days prior
to the study.

o Fasting: Animals are fasted overnight (for rats) or for 3-4 hours (for mice) before dosing, with
free access to water.[7]

o Dose Preparation: The required amount of Omeprazole-d3 is weighed and suspended or
dissolved in the vehicle to achieve the desired concentration. The concentration should be
such that the required dose can be administered in a volume of 1-2 mL/100g of body weight.

o Dose Administration: Each animal is weighed, and the dose is calculated based on its body
weight. The calculated dose is administered using an oral gavage needle.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.fda.gov/media/72257/download
https://www.benchchem.com/product/b1419328?utm_src=pdf-body
https://www.benchchem.com/product/b1419328?utm_src=pdf-body
https://acikders.ankara.edu.tr/pluginfile.php/104658/mod_resource/content/0/DETERMINATION%20OF%20ACUTE%20TOXICITY%20%28LD50%29.pdf
https://www.umwelt-online.de/regelwerk//eu//08_09/08_0440_bilder/08_0440_oecd_420.pdf
https://www.benchchem.com/product/b1419328?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1419328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in
skin and fur, eyes, respiratory and central nervous system activity, and behavior), and
changes in body weight.[7] Observations are made frequently on the day of dosing and at
least once daily for the following 14 days.

e Necropsy: All animals (including those that die during the study and those sacrificed at the
end) are subjected to a gross necropsy to identify any pathological changes.

Data Analysis

The LD50 value is calculated using appropriate statistical methods, such as the probit analysis
or the moving average method, depending on the specific OECD guideline followed.

Handling Precautions and Personal Protective
Equipment (PPE)

Due to its hazardous nature, strict handling precautions must be observed when working with
Omeprazole-d3.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.

o Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Omeprazole-d3:

Eye Protection: Safety glasses with side shields or chemical safety goggles.
o Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).
o Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.

o Respiratory Protection: If working with the powder outside of a fume hood or if there is a risk
of aerosolization, a NIOSH-approved respirator with an appropriate particulate filter is
required.
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Emergency Procedures and First Aid

In the event of exposure or a spill, follow these procedures immediately.

First Aid Measures
Exposure Route First Aid Instructions

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact . . .
Remove contaminated clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion ] ) ) )
unconscious person. Seek immediate medical

attention.

Spill and Leak Procedures
» Small Spills:

o

Wear appropriate PPE.

[¢]

Carefully sweep up the solid material, avoiding dust generation.

[¢]

Place the spilled material in a sealed, labeled container for disposal.

[e]

Clean the spill area with a suitable detergent and water.
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e Large Spills:
o Evacuate the area.
o Ventilate the area.
o Follow the same procedure as for small spills, using appropriate respiratory protection.

Visual Guides
Personal Protective Equipment (PPE) Workflow

Personal Protective Equipment (PPE) for Handling Omeprazole-d3

Are you handling
‘Omeprazole-d3?

Entering the Lab

g \Vear Mandatory PPE:

Procee d with work

1§ \Wear a NIOSH-approved
respirator

Click to download full resolution via product page

Caption: Workflow for determining the necessary Personal Protective Equipment (PPE) when

handling Omeprazole-d3.

Exposure Response Signaling Pathway
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Omeprazole-d3 Exposure Response Protocol

Potential Exposure
to Omeprazole-d3

Identify Route of Exposure

Inhalation Ingestion

Skin Contact:
Wash with soap and water
for 15 minutes.

Inhalation:
Move to fresh air.

Ingestion:
Rinse mouth.

Eye Contact:
Flush with water for 15 minutes.

Provide oxygen if needed. Do NOT induce vomiting.

Seek Immediate
Medical Attention

Y

A

Provide Safety Data Sheet
to medical personnel

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Omeprazole-d3: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1419328#omeprazole-d3-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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